4-{[(1Z)-2-cyano-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}-N-(5-methyl-1,2-oxazol-3-yl)benzene-1-sulfonamide

Specification

• CAS No.: 1021228-50-1
• Molecular Formula: C20H15N5O3S3
• Molecular Weight: 469.6 g/mol
• IUPAC Name: 4-[[(Z)-2-cyano-2-(4-thiophen-2-yl-1,3-thiazol-2-yl)ethenyl]amino]-N-(5-methyl-1,2-oxazol-3-yl)benzenesulfonamide
• Standard InChI: InChI=1S/C20H15N5O3S3/c1-13-9-19(24-28-13)25-31(26,27)16-6-4-15(5-7-16)22-11-14(10-21)20-23-17(12-30-20)18-3-2-8-29-18/h2-9,11-12,22H,1H3,(H,24,25)/b14-11-
• Standard InChI Key: KXKSMWICLPZPPT-KAMYIIQDSA-N
• Isomeric SMILES: CC1=CC(=NO1)NS(=O)(=O)C2=CC=C(C=C2)N/C=C(/C#N)\C3=NC(=CS3)C4=CC=CS4
• SMILES: CC1=CC(=NO1)NS(=O)(=O)C2=CC=C(C=C2)NC=C(C#N)C3=NC(=CS3)C4=CC=CS4
• Canonical SMILES: CC1=CC(=NO1)NS(=O)(=O)C2=CC=C(C=C2)NC=C(C#N)C3=NC(=CS3)C4=CC=CS4

Introduction

The compound 4-{[(1Z)-2-cyano-2-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}-N-(5-methyl-1,2-oxazol-3-yl)benzene-1-sulfonamide is a complex organic molecule that incorporates several functional groups, including a cyano group, a thiazole ring, a thiophene ring, an oxazole ring, and a sulfonamide group. This combination of heterocyclic rings and functional groups suggests potential biological activity, as similar compounds have been studied for their anticancer, anticonvulsant, and other pharmacological properties.

Potential Biological Activities

Compounds with similar structural motifs have shown promising biological activities:

• Anticancer Activity: Compounds containing thiazole and thiophene moieties have been reported to exhibit significant anticancer activities.

• Anticonvulsant Activity: Sulfonamides and compounds with heterocyclic rings have been explored for their anticonvulsant properties.

• Other Activities: The presence of a cyano group and multiple heterocyclic rings may also confer other pharmacological activities, such as anti-inflammatory or antimicrobial effects, although specific data on this compound is not available.

Research Findings and Data

Given the lack of specific data on this compound in the search results, we can only speculate on its properties based on similar compounds. A comprehensive study would involve synthesizing the compound and conducting biological assays to determine its activity.

Table: Potential Biological Activities of Similar Compounds

Compound Features	Potential Biological Activities
Thiazole and Thiophene Rings	Anticancer
Sulfonamide Group	Anticonvulsant
Cyano Group	Various pharmacological activities
Oxazole Ring	Potential for biological activity